Cas no 252059-24-8 (1-(4-CHLOROBENZYL)-6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE)

• Product Name: 1-(4-CHLOROBENZYL)-6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• CAS No: 252059-24-8
• MF: C₁₉H₁₁Cl₃N₂O
• MW: 389.662441492081
• CID: 5268532
• Update Time: 2025-06-08

1-(4-CHLOROBENZYL)-6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 1-[(4-chlorophenyl)methyl]-6-(3,4-dichlorophenyl)-2-oxopyridine-3-carbonitrile
• 1-[(4-chlorophenyl)methyl]-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Bionet1_001245
• Oprea1_030186
• HMS571K07
• 3-Pyridinecarbonitrile, 1-[(4-chlorophenyl)methyl]-6-(3,4-dichlorophenyl)-1,2-dihydro-2-oxo-
• 1-(4-CHLOROBENZYL)-6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

• Inchi： 1S/C19H11Cl3N2O/c20-15-5-1-12(2-6-15)11-24-18(8-4-14(10-23)19(24)25)13-3-7-16(21)17(22)9-13/h1-9H,11H2
• InChI Key： SKJJMQBCMZQRJE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C#N)C(N1CC1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 628
• XLogP3: 5.3
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(4-CHLOROBENZYL)-6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

Introduction to 1-(4-CHLOROBENZYL)-6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE (CAS No. 252059-24-8)

1-(4-Chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-24-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a cyano group, and multiple chlorinated benzene rings. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is particularly noteworthy due to its high degree of functionalization. The presence of the cyano group and the multiple chlorinated benzene rings suggests that this compound may exhibit strong binding affinities to various biological targets. This property is crucial for its potential use in drug discovery and development.

Recent studies have focused on the pharmacological properties of 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cell cycle progression and the induction of apoptosis.

In addition to its anticancer properties, 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

Safety and toxicity assessments are critical components in the evaluation of any potential drug candidate. Preclinical toxicity studies have indicated that 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is generally well-tolerated at therapeutic doses. However, as with any new compound, ongoing safety monitoring will be essential to ensure its safe use in clinical settings.

In conclusion, 1-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research will continue to explore its full potential and refine its use in various medical applications.